Cas no 1185319-52-1 (1-(6-Methoxypyrimidin-4-yl)piperidin-3-amine hydrochloride)

• Product Name: 1-(6-Methoxypyrimidin-4-yl)piperidin-3-amine hydrochloride
• CAS No: 1185319-52-1
• MF: C₁₀H₁₇ClN₄O
• MW: 244.721180677414
• CID: 2090817
• PubChem ID: 45787085
• Update Time: 2025-05-26

1-(6-Methoxypyrimidin-4-yl)piperidin-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(6-Methoxypyrimidin-4-yl)piperidin-3-amine hydrochloride
• 1-(6-Methoxy-4-pyrimidinyl)-3-piperidinamine hydrochloride (1:1)
• 1-(6-Methoxy-pyrimidin-4-yl)-piperidin-3-ylamine hydrochloride
• DB-300758
• 1-(6-Methoxy-pyriMidin-4-yl)-piperidin-3-ylaMine hydrochloride, 98+% C10H17ClN4O, MW: 244.73
• 1185319-52-1
• 1-(6-methoxypyrimidin-4-yl)piperidin-3-amine;hydrochloride
• 1-(6-Methoxypyrimidin-4-yl)piperidin-3-aminehydrochloride

• Inchi： 1S/C10H16N4O.ClH/c1-15-10-5-9(12-7-13-10)14-4-2-3-8(11)6-14;/h5,7-8H,2-4,6,11H2,1H3;1H
• InChI Key： MYECZFZVVZKAJX-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=CC(=NC=N1)N1CCCC(C1)N

Computed Properties

• Exact Mass: 244.1090889g/mol
• Monoisotopic Mass: 244.1090889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.3Ų

Additional information on 1-(6-Methoxypyrimidin-4-yl)piperidin-3-amine hydrochloride

Introduction to 1-(6-Methoxypyrimidin-4-yl)piperidin-3-amine hydrochloride (CAS No: 1185319-52-1)

1-(6-Methoxypyrimidin-4-yl)piperidin-3-amine hydrochloride, identified by the chemical identifier CAS No: 1185319-52-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a 6-methoxypyrimidin-4-yl substituent, which is known to enhance its interaction with biological targets, making it a valuable scaffold for drug discovery.

The hydrochloride salt form of 1-(6-Methoxypyrimidin-4-yl)piperidin-3-amine is particularly favored in pharmaceutical development due to its improved solubility and stability compared to the free base form. These properties facilitate its formulation into various dosage forms, enhancing its suitability for clinical trials and potential therapeutic use. The compound’s amine functionality at the 3-position of the piperidine ring further contributes to its versatility, allowing for modifications that can fine-tune its pharmacological profile.

In recent years, there has been a growing interest in piperidine-based compounds due to their demonstrated efficacy in targeting various diseases, including cancer, inflammatory disorders, and infectious diseases. The 6-methoxypyrimidin-4-yl moiety, in particular, has been extensively studied for its ability to modulate enzyme activity and receptor binding. This moiety is often found in kinase inhibitors, which play a crucial role in cancer therapy by inhibiting the abnormal signaling pathways that drive tumor growth.

Current research in the field of oncology has highlighted the potential of 1-(6-Methoxypyrimidin-4-yl)piperidin-3-amine hydrochloride as a lead compound for developing novel anticancer agents. Preclinical studies have shown that this compound exhibits inhibitory activity against several kinases involved in tumor progression. The ability of this molecule to selectively bind to these kinases without significant off-target effects makes it an attractive candidate for further development. Additionally, its structural similarity to known kinase inhibitors suggests that it may benefit from existing knowledge about drug design and optimization strategies.

The pharmacokinetic properties of 1-(6-Methoxypyrimidin-4-yl)piperidin-3-amine hydrochloride have also been evaluated in animal models, providing insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have indicated that the compound exhibits favorable pharmacokinetic characteristics, including reasonable bioavailability and a suitable half-life for therapeutic applications. Such findings are crucial for determining the appropriate dosage regimen and formulation strategies for clinical use.

Furthermore, the synthesis of 1-(6-Methoxypyrimidin-4-yl)piperidin-3-amine hydrochloride has been optimized to ensure high yield and purity. The synthetic route involves multi-step organic transformations, with careful control over reaction conditions to minimize side products. Advances in synthetic methodologies have enabled the efficient production of this compound on a scale suitable for both preclinical and clinical studies.

The potential therapeutic applications of 1-(6-Methoxypyrimidin-4-yl)piperidin-3-amine hydrochloride extend beyond oncology. Research has also explored its efficacy in treating inflammatory diseases by modulating immune responses. The compound’s ability to interact with key inflammatory pathways suggests that it may have applications in conditions such as rheumatoid arthritis and inflammatory bowel disease. These findings highlight the broad therapeutic potential of this molecule and warrant further investigation into its mechanisms of action.

In conclusion, 1-(6-Methoxypyrimidin-4-yl)piperidin-3-amine hydrochloride (CAS No: 1185319-52-1) is a promising compound with significant potential in pharmaceutical development. Its unique structural features, favorable pharmacokinetic properties, and demonstrated biological activity make it an attractive candidate for further research and clinical evaluation. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the development of novel therapeutics.